Cas no 100821-86-1 (Ethynyl Estradiol 3-Dansyl Chloride)

• Product Name: Ethynyl Estradiol 3-Dansyl Chloride
• CAS No: 100821-86-1
• MF: C₃₂H₃₅NO₄S
• MW: 529.69
• CID: 5069564
• Update Time: 2025-06-08

Ethynyl Estradiol 3-Dansyl Chloride Chemical and Physical Properties

Names and Identifiers

• 19-Norpregna-1,3,5(10)-trien-20-yne-3,17-diol, 3-[5-(dimethylamino)-1-naphthalenesulfonate], (17α)-
• Ethynyl Estradiol 3-Dansyl Chloride

• Inchi： 1S/C32H35NO4S/c1-5-32(34)19-17-28-25-14-12-21-20-22(13-15-23(21)24(25)16-18-31(28,32)2)37-38(35,36)30-11-7-8-26-27(30)9-6-10-29(26)33(3)4/h1,6-11,13,15,20,24-25,28,34H,12,14,16-19H2,2-4H3/t24-,25-,28+,31+,32+/m1/s1
• InChI Key： UAJGFSUMBFWTHZ-RRCQFMNDSA-N
• SMILES： C[C@]12CC[C@]3([H])C4C=CC(OS(C5=CC=CC6=C(C=CC=C56)N(C)C)(=O)=O)=CC=4CC[C@@]3([H])[C@]1([H])CC[C@@]2(O)C#C

Additional information on Ethynyl Estradiol 3-Dansyl Chloride

Ethynyl Estradiol 3-Dansyl Chloride (CAS No. 100821-86-1): A Fluorescent Probing Agent in Modern Biomedical Research

The Ethynyl Estradiol 3-Dansyl Chloride, identified by CAS No. 100821-86-1, represents a synthetically engineered conjugate combining the hormonal activity of ethynyl estradiol with the optical properties of dansyl chloride. This Ethynyl Estradiol 3-Dansyl Chloride compound integrates an estrogen receptor modulator framework with a fluorophore moiety, enabling dual functionality in both pharmacological studies and real-time biological imaging applications. Recent advancements in its synthesis methodology, published in Journal of Medicinal Chemistry (2023), have improved yield efficiency by optimizing reaction conditions at -78°C under argon atmosphere, achieving >95% purity via preparative HPLC.

In cellular assays, this Ethynyl Estradiol 3-Dansyl Chloride derivative demonstrates unique binding kinetics to estrogen receptor β (ERβ) with a dissociation constant (Kd) of 0.5 nM as reported in a 2024 Nature Communications study. The dansyl group's excitation/emission maxima at 345/515 nm facilitates simultaneous hormone signaling analysis and subcellular localization tracking without spectral overlap interference. This property has been leveraged in live-cell imaging experiments to visualize ligand-receptor interactions in breast cancer cell lines, revealing novel endocytic pathways previously undetectable with conventional probes.

Recent research highlighted in the ACS Chemical Biology (January 2024) explored this compound's potential as a biosensor for steroid hormone metabolism studies. By coupling ethynyl estradiol's metabolic stability with dansyl chloride's fluorescent signature, researchers developed a real-time assay system to monitor cytochrome P450 enzyme activity in liver microsomes. The conjugate's photostability under physiological conditions (<95% fluorescence retention after 4 hours at 37°C) outperforms traditional fluorescent estrogens like E2-BODIPY by demonstrating minimal photo-bleaching effects.

In drug delivery systems, this Ethynyl Estradiol 3-Dansyl Chloride has emerged as a valuable tool for targeted nanoparticle development. A collaborative study between MIT and Novartis (published in Biomaterials Science, March 2024) demonstrated its use as a surface functionalizing agent on PLGA nanoparticles, enabling dual roles: providing estrogenic payload while allowing non-invasive monitoring of nanoparticle biodistribution via fluorescence imaging. The compound's hydrophobic nature ensures stable conjugation without compromising nanoparticle stability or pharmacokinetic profiles.

Cutting-edge applications now include its integration into CRISPR-based gene editing systems where the fluorescent tag facilitates real-time tracking of edited cells during therapy development. A breakthrough protocol described in Nano Letters (May 2024) uses this conjugate to label guide RNA molecules, achieving simultaneous delivery and visualization with single-cell resolution using confocal microscopy. This innovation addresses longstanding challenges in monitoring gene editing efficacy spatially and temporally within complex tissues.

Ongoing preclinical studies focus on optimizing this compound's use in multimodal imaging platforms combining PET/MRI with optical imaging capabilities. Researchers at Stanford University are currently evaluating its potential as a dual-modality probe by coupling it with radiometal chelators while maintaining intact fluorescent properties—a feat achieved through strategic structural modifications published in the Journal of Nuclear Medicine (June 2024). These advancements position the Ethynyl Estradiol 3-Dansyl Chloride as a critical component for next-generation diagnostic tools.

The compound's unique profile has also spurred investigations into neuroendocrine interactions. A landmark study from UC San Diego (eLife, April 2024) revealed unexpected interactions between estrogen signaling pathways and synaptic plasticity markers when using this conjugate for longitudinal brain slice imaging. The dansyl group's ability to penetrate blood-brain barrier mimetic models opens new avenues for studying hormone-neurotransmitter crosstalk without compromising signal integrity.

Safety assessments conducted under OECD guidelines confirm the conjugate maintains favorable pharmacokinetic parameters compared to parent compounds. In vivo studies show rapid renal clearance (>90% excretion within 7 hours) while retaining sufficient tissue residence time for effective biological readouts—a balance critical for translational research applications.

This multifunctional molecule continues to drive innovations at the intersection of analytical chemistry and biomedical engineering, exemplifying how strategic molecular design can address longstanding limitations in both basic research and clinical diagnostics. Its adoption across diverse fields underscores the transformative potential of integrating hormonal activity with advanced optical probing capabilities.